Cas no 2191265-29-7 (4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine)
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(8-((2-bromophenyl)sulfonyl)-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine
- 4-[8-(2-bromophenyl)sulfonyl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
- 4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
-
- Inchi: 1S/C17H19BrN4O3S/c18-14-5-1-2-6-15(14)26(23,24)22-7-3-4-13-12-19-17(20-16(13)22)21-8-10-25-11-9-21/h1-2,5-6,12H,3-4,7-11H2
- InChI Key: DGHRNXDDKZWHMR-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1S(N1C2C(=CN=C(N=2)N2CCOCC2)CCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 581
- XLogP3: 2.4
- Topological Polar Surface Area: 84
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6612-0086-2μmol |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-5μmol |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-10μmol |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-20μmol |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-1mg |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-2mg |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-3mg |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-4mg |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-5mg |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6612-0086-10mg |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine |
2191265-29-7 | 10mg |
$79.0 | 2023-09-07 |
4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
Recent Advances in the Study of 4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2191265-29-7)
The compound 4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2191265-29-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrido[2,3-d]pyrimidine core and morpholine substituent, has been investigated for its role in modulating key biological pathways, particularly in the context of kinase inhibition and cancer therapy.
Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) analyses to identify the critical functional groups responsible for its bioactivity. The 2-bromobenzenesulfonyl moiety, in particular, has been shown to play a pivotal role in binding to target proteins, while the morpholine group contributes to improved solubility and pharmacokinetic profiles.
In vitro and in vivo experiments have demonstrated promising results for this compound as a potent inhibitor of specific kinases involved in cell proliferation and survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine exhibited nanomolar inhibitory activity against a panel of cancer-related kinases, with notable selectivity over off-target enzymes. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.
Further investigations have explored the compound's mechanism of action at the molecular level. X-ray crystallography and molecular dynamics simulations have revealed that the compound binds to the ATP-binding site of target kinases, inducing conformational changes that disrupt their catalytic activity. This mechanistic insight has provided a foundation for the rational design of next-generation derivatives with improved efficacy and reduced toxicity.
Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions need to be addressed through further preclinical studies. Ongoing research is also investigating the compound's potential in combination therapies, where it may synergize with existing chemotherapeutic agents to enhance treatment outcomes.
In conclusion, 4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine represents a promising candidate in the field of kinase-targeted drug discovery. Its unique structural features and potent biological activity make it a valuable tool for both basic research and therapeutic development. Future studies will likely focus on optimizing its drug-like properties and evaluating its efficacy in more complex disease models.
2191265-29-7 (4-[8-(2-bromobenzenesulfonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)